Cas no 118378-76-0 (Fluorescein-diacetate-5-isothiocyanate)

Fluorescein-diacetate-5-isothiocyanate Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(acetyloxy)-5-isothiocyanato-
• fluorescein-5-isothiocyanate diacetate
• (6'-acetyloxy-5-isothiocyanato-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) acetate
• 5-FITC DA
• FLUORESCEIN DIACETATE 5-ISOTHIOCYANATE
• Fluorescein-diacetate-5-isothiocyanat
• 5-FITC-2DA
• Fluorescein-diacetate-5-isothiocyanate
• DTXSID90398004
• SCHEMBL592771
• Diacetyl-5-FITC
• MFCD00133327
• 118378-76-0
• +Expand

• MDL： MFCD00133327
• InChIKey： KUQQHHQNMMQOSV-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H15NO7S/c1-13(27)30-16-4-7-20-22(10-16)32-23-11-17(31-14(2)28)5-8-21(23)25(20)19-6-3-15(26-12-34)9-18(19)24(29)33-25/h3-11H,1-2H3
• SMILES： CC(=O)OC1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)N=C=S)C(=O)O3)C5=C(C=C(C=C5)OC(=O)C)O2

Computed Properties

• Exact Mass: 473.05692299g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 473.05692299g/mol
• Heavy Atom Count: 34
• Complexity: 862
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Boiling Point: 685.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 368.1±31.5 °C
• Density: 1.4±0.1 g/cm3